(3-Bromophenyl)(3-(fluoromethyl)azetidin-1-yl)methanone

• IUPAC Name: (3-bromophenyl)-[3-(fluoromethyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C11H11BrFNO/c12-10-3-1-2-9(4-10)11(15)14-6-8(5-13)7-14/h1-4,8H,5-7H2
• InChI Key: NEXDEFNPMZWEEC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=CC=C2)Br)CF
• Molecular Formula: C11H11BrFNO
• Molecular Weight: 272.11 g/mol
• CAS No.: 2034559-59-4

Description

(3-Bromophenyl)(3-(fluoromethyl)azetidin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Catalytic Asymmetric Addition

A synthetic approach to enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol, featuring a chiral azetidine ring, has been developed for catalytic asymmetric addition of organozinc reagents to aldehydes. The study highlighted the potential of four-membered heterocycle-based backbones for catalytic asymmetric induction reactions, achieving high enantioselectivities in ethylation, methylation, arylation, and alkynylation of aldehydes (Wang et al., 2008).

Antioxidant Properties of Bromophenols

Synthesis and evaluation of antioxidant properties of bromophenol derivatives, including (3,4-Dihydroxyphenyl)(2,3,4-trihydroxyphenyl)methanone and its derivatives, have shown effective antioxidant power. These compounds exhibit radical scavenging activities and potential as antioxidants due to their phenolic structures (Çetinkaya et al., 2012).

Inhibition of Carbonic Anhydrase

Novel bromophenol derivatives have been synthesized and evaluated as inhibitors of carbonic anhydrase, an enzyme important for pH regulation. These compounds, including their natural and synthetic variants, showed significant inhibitory activity against human carbonic anhydrase isozymes, suggesting their potential in treating conditions like glaucoma and epilepsy (Akbaba et al., 2013).

Cholesterol Absorption Inhibition

Research into azetidinone compounds has led to the discovery of potent inhibitors of cholesterol absorption. One study designed to exploit activity-enhancing oxidation and block potential detrimental metabolic oxidation identified a compound with remarkable efficacy in reducing liver cholesteryl esters in a cholesterol-fed hamster model (Rosenblum et al., 1998).

Synthesis and Antimicrobial Activity

The synthesis of various substituted biphenyl and benzofuran derivatives through Suzuki cross-coupling reactions has been explored for their antibacterial and antifungal activities. These studies contribute to the development of new antimicrobial agents effective against a range of bacterial and fungal strains (Reddy & Reddy, 2016).